Disuccinimidyl suberate

• IUPAC Name: bis(2,5-dioxopyrrolidin-1-yl) octanedioate
• InChI: InChI=1S/C16H20N2O8/c19-11-7-8-12(20)17(11)25-15(23)5-3-1-2-4-6-16(24)26-18-13(21)9-10-14(18)22/h1-10H2
• InChI Key: ZWIBGKZDAWNIFC-UHFFFAOYSA-N
• Canonical SMILES: C1CC(=O)N(C1=O)OC(=O)CCCCCCC(=O)ON2C(=O)CCC2=O
• Molecular Formula: C16H20N2O8
• DSSTOX Substance ID: DTXSID70988200
• Molecular Weight: 368.34 g/mol
• CAS RN: 68528-80-3, 68526-60-3

Description

Disuccinimidyl suberate is a homobifunctional amine-reactive crosslinker. It is usually coupled to molecules containing primary amines via amide bonds buffered at pH 7.5 (6.5-8.5). It incorporates an 8-atom spacer arm.

Synthesis Analysis

DSS is used in in vivo crosslinking techniques. It is used to capture and stabilize proteins to analyze the interacting proteins.

Molecular Structure Analysis

DSS is a six-carbon lysine-reactive non-cleavable cross-linking agent. It is a homobifunctional N-hydroxysuccinimide (NHS) ester formed by carbodiimide-activation of carboxylate molecules, with identical reactive groups at either end.

Chemical Reactions Analysis

DSS primarily cross-links lysine side chains. It has been used to investigate protein structures at neutral to slightly basic pH (7.0−8.5) to ensure the reactivity of the primary amine of the lysine side chain.

Physical And Chemical Properties Analysis

DSS has a molecular formula of C16H20N2O8 and a molecular weight of 368.34. It is a solid substance.

Scientific Research Applications

Protein Cross-Linking and Structure Elucidation

DSS is primarily recognized for its role in protein cross-linking. It facilitates the covalent bonding between amino groups within or between proteins, enabling researchers to investigate protein structures, interactions, and complexes. For instance, DSS has been used to cross-link hemoglobin (Hb) for blood substitute research, demonstrating its ability to stabilize Hb polymers without generating toxic side-products, making it a pivotal tool in the development of safer blood substitutes (Scurtu et al., 2014).

Immobilization of Biomolecules

Another significant application of DSS is the immobilization of biomolecules on solid supports. This is particularly useful in the creation of affinity matrices for purification processes, where DSS links antibodies to beads, creating a reusable resource for the specific immunoprecipitation of target proteins (Decaprio & Kohl, 2019).

Engineering of Artificial Protein Matrices

DSS has been applied in the engineering of artificial protein matrices designed to mimic the extracellular matrix (ECM), providing a scaffold that supports cell adhesion and tissue development. By cross-linking engineered proteins with sequences that replicate ECM features, researchers can control the mechanical properties of these matrices, demonstrating the versatility of DSS in tissue engineering applications (Di Zio & Tirrell, 2003).

Modification and Labeling of Nucleic Acids

The utility of DSS extends beyond proteins to the modification and labeling of nucleic acids. For example, DSS has been used to conjugate oligonucleotides with alkaline phosphatase, facilitating the development of sensitive detection assays for viral sequences, showcasing its potential in diagnostic applications (Farmar & Castañeda, 1991).

In Situ Structural Studies

DSS has also contributed to in situ structural studies, allowing researchers to elucidate protein conformations and interactions within their native cellular contexts. This has been particularly valuable in the field of structural biology, where understanding the dynamic nature of protein structures in situ can provide insights into their biological functions (Ryl et al., 2019).

Mechanism of Action

Target of Action

Disuccinimidyl suberate (DSS) is a homobifunctional cross-linking agent . Its primary targets are molecules containing primary amines , typically found in the side chains of lysine residues and the N-terminus of polypeptides .

Mode of Action

DSS contains an amine-reactive N-hydroxysuccinimide (NHS) ester at each end of an 8-carbon spacer arm . These NHS esters react with primary amines to form stable amide bonds, releasing N-hydroxysuccinimide as a leaving group . This reaction occurs at pH 7.0-9.0 . The result is the formation of cross-links between proteins, enabling the study of protein-protein interactions .

Biochemical Pathways

The primary biochemical pathway affected by DSS is protein cross-linking. By forming covalent bonds between proteins, DSS allows for the study of protein structure, organization, and interactions . This is particularly useful in the field of proteomics, where understanding protein-protein interactions is crucial.

Pharmacokinetics

It is known that dss is water-insoluble and must be dissolved in a polar organic solvent such as dmf or dmso before addition to a sample .

Result of Action

The result of DSS action is the formation of stable, non-cleavable cross-links between proteins . This can “fix” protein interactions, allowing for the identification of weak or transient protein interactions . It can also be used to create bioconjugates via single-step reactions .

Action Environment

DSS is membrane permeable, allowing for intracellular cross-linking . Its reactivity is pH-dependent, with optimal activity at pH 7.0-9.0 . It has been shown to cross-link proteins even at ph 40, although the efficiency decreases as the pH is lowered . This suggests that DSS could potentially be used to probe protein structures in slightly acidic environments .

Safety and Hazards

DSS is harmful if inhaled, in contact with skin, or if swallowed. It should be used only outdoors or in a well-ventilated area. Protective gloves, clothing, eye protection, and face protection should be worn when handling DSS.

Biochemical Analysis

Biochemical Properties

Disuccinimidyl suberate is reactive towards amine groups (primary amines) at pH 7.0-9.0 . It is used to form intramolecular crosslinks and preparation of polymers from monomers . It is ideal for receptor ligand cross-linking . The reactive groups are separated by a spacer and in this molecule it is a six carbon alkyl chain .

Cellular Effects

This compound is membrane permeable, therefore permitting intracellular cross-linking . It is used for chemical crosslinking of intracellular proteins prior to cell lysis and immunoprecipitation . It helps to ‘fix’ protein interactions to allow identification of weak or transient protein interactions .

Molecular Mechanism

This compound forms stable amide bonds with primary amines at pH 7-9, along with the release of the N-hydroxysuccinimide . This reaction results in the crosslinking of proteins, including antibodies, which generally have several primary amines in the side chain of lysine (K) residues and the N-terminus of each polypeptide that are available as targets for NHS-ester crosslinking reagents .

Temporal Effects in Laboratory Settings

The stability of this compound is high, making it a commonly used cross-linking agent

Metabolic Pathways

This compound is involved in the formation of peptide bonds with the lysine residues in a single step

Transport and Distribution

This compound is membrane permeable, allowing it to be transported and distributed within cells

Subcellular Localization

This compound, being membrane permeable, can potentially localize in various subcellular compartments